Cas no 22319-88-6 (8-Chloro-6-fluoroquinoline)
8-Chloro-6-fluoroquinoline is a fluorinated and chlorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its unique halogenated structure enhances reactivity, making it a valuable intermediate in the synthesis of biologically active compounds, particularly antimicrobial and anticancer agents. The presence of both chloro and fluoro substituents at the 6- and 8-positions contributes to improved binding affinity and metabolic stability in target molecules. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Its compatibility with cross-coupling and nucleophilic substitution reactions further underscores its versatility in medicinal chemistry and material science.
8-Chloro-6-fluoroquinoline structure
Product Name:8-Chloro-6-fluoroquinoline
CAS No:22319-88-6
MF:C9H5ClFN
MW:181.594104528427
MDL:MFCD13193678
CID:1082028
PubChem ID:71748593
Update Time:2025-10-19
8-Chloro-6-fluoroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-6-fluoroquinoline
- LogP
- quinoline, 8-chloro-6-fluoro-
- MFCD13193678
- AKOS022175910
- DB-359999
- DTXSID70857684
- 22319-88-6
- AMS_CNC_ID-1069456336
- SB68345
- CS-0193030
- Z586255918
- E90864
- EN300-49418
- SMSSF-0625319
-
- MDL: MFCD13193678
- Inchi: 1S/C9H5ClFN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H
- InChI Key: DDHQDCGPYDWFNY-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=CC=CN=C21)F
Computed Properties
- Exact Mass: 181.00955
- Monoisotopic Mass: 181.0094550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
8-Chloro-6-fluoroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143567-1g |
8-chloro-6-fluoroquinoline |
22319-88-6 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A189007694-1g |
8-Chloro-6-fluoroquinoline |
22319-88-6 | 95% | 1g |
$488.22 | 2023-09-02 | |
| TRC | C374523-10mg |
8-chloro-6-fluoroquinoline |
22319-88-6 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C374523-50mg |
8-chloro-6-fluoroquinoline |
22319-88-6 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C374523-100mg |
8-chloro-6-fluoroquinoline |
22319-88-6 | 100mg |
$ 295.00 | 2022-04-01 | ||
| abcr | AB541660-250 mg |
8-Chloro-6-fluoroquinoline; . |
22319-88-6 | 250MG |
€328.20 | 2022-07-28 | ||
| abcr | AB541660-500 mg |
8-Chloro-6-fluoroquinoline; . |
22319-88-6 | 500MG |
€547.30 | 2022-07-28 | ||
| abcr | AB541660-1 g |
8-Chloro-6-fluoroquinoline; . |
22319-88-6 | 1g |
€745.60 | 2022-07-28 | ||
| Chemenu | CM143567-1g |
8-chloro-6-fluoroquinoline |
22319-88-6 | 95% | 1g |
$769 | 2024-07-28 | |
| Enamine | EN300-49418-0.05g |
8-chloro-6-fluoroquinoline |
22319-88-6 | 95% | 0.05g |
$182.0 | 2023-07-06 |
8-Chloro-6-fluoroquinoline Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
22319-88-6 (8-Chloro-6-fluoroquinoline) Related Products
- 1000341-60-5(7-Chloro-4-fluoroindole)
- 1204810-51-4(3,4-Dichloro-7-fluoroquinoline)
- 259860-01-0(7-Chloro-5-fluoro-1H-indole)
- 391-77-5(4-Chloro-6-fluoroquinoline)
- 917251-76-4(8-chloro-5-fluoroquinoline)
- 52200-53-0(6-Chloro-8-fluoroquinoline)
- 1204810-46-7(3,4-Dichloro-6-fluoroquinoline)
- 1204810-53-6(3,4-Dichloro-5,7-difluoroquinoline)
- 169673-92-1(7-chloro-6-fluoro-1H-indole)
- 131058-51-0(10H-QUINDOLINE, 11-CHLORO-7-FLUORO-)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk